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Compound of Interest

Compound Name: NTR 368

Cat. No.: B599692

For laboratory personnel, including researchers, scientists, and drug development
professionals, adherence to stringent safety protocols is paramount when handling chemical
substances. This guide provides essential, immediate safety and logistical information for the
handling and disposal of VpCI®-368, a corrosion inhibitor. The following procedures are
designed to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of
defense against chemical exposure. For VpCI®-368, the following PPE is recommended.
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PPE Category

Specification

Purpose

Eye Protection

Goggles recommended during

refilling.[1]

To protect against potential

chemical splashes.

Hand Protection

Impervious gloves.[2]

To prevent skin contact. The
exact breakthrough time of the
glove material should be
confirmed with the

manufacturer.[1]

Body Protection

Protective work clothing, such
as long-sleeved shirts and long
pants.[1][2]

To minimize skin exposure.

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements must be
followed if there is a potential

for airborne exposure.[2]

To protect against inhalation of

vapors or mists.

Emergency First Aid Procedures

In the event of exposure to VpCI®-368, the following first aid measures should be taken

immediately:

container or label.

Safe Handling and Storage

After inhalation: Move the individual to fresh air. If complaints arise, consult a doctor.
After skin contact: Should skin irritation occur, it is advised to consult a medical professional.
After eye contact: Rinse the opened eye for several minutes under running water.

After swallowing: Do not induce vomiting. Seek immediate medical advice and show the
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Proper handling and storage are critical to preventing accidents and maintaining the integrity of
the product.

e Handling: No special measures are required beyond standard good laboratory practices.
Keep ignition sources away, do not smoke, and protect against electrostatic charges. Use
explosion-proof apparatus and spark-proof tools.

o Storage: Store in a well-ventilated area. Use only receptacles specifically permitted for this

substance.

Disposal Plan

Contaminated materials and the product itself must be disposed of in accordance with all
applicable local, state, federal, and international regulations.[2] Absorb spills with liquid-binding
material such as sand, diatomite, acid binders, or sawdust. Do not allow the product to enter

sewers or surface and ground water.

Experimental Workflow for Safe Handling of
VpCI®-368

The following diagram outlines the logical workflow for the safe handling of VpCI®-368 in a
laboratory setting.
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Safe handling workflow for VpCI®-368.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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